Cas no 22421-17-6 (N-acetyl-N-(benzyloxy)benzamide)

• Product Name: N-acetyl-N-(benzyloxy)benzamide
• CAS No: 22421-17-6
• MF: C₁₆H₁₅NO₃
• MW: 269.295204401016
• CID: 1093176
• PubChem ID: 72942627
• Update Time: 2025-04-24

N-acetyl-N-(benzyloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-acetyl-N-(benzyloxy)benzamide
• N-acetyl-N-phenylmethoxybenzamide
• 22421-17-6

• Inchi： 1S/C16H15NO3/c1-13(18)17(16(19)15-10-6-3-7-11-15)20-12-14-8-4-2-5-9-14/h2-11H,12H2,1H3
• InChI Key： CWEFTDGWOYVKGR-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)N(C(C)=O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 269.10519334g/mol
• Monoisotopic Mass: 269.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.6Ų

Additional information on N-acetyl-N-(benzyloxy)benzamide

N-acetyl-N-(benzyloxy)benzamide (CAS No. 22421-17-6): A Comprehensive Overview

N-acetyl-N-(benzyloxy)benzamide (CAS No. 22421-17-6) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This benzamide derivative is known for its unique structural properties, making it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in N-acetyl-N-(benzyloxy)benzamide uses due to its potential in drug development and material science.

The compound features an acetyl group and a benzyloxy moiety, which contribute to its reactivity and versatility. Its molecular formula is C₁₆H₁₅NO₃, and it has a molecular weight of 269.30 g/mol. The presence of these functional groups allows N-acetyl-N-(benzyloxy)benzamide synthesis to be tailored for specific applications, such as peptide coupling or enzyme inhibition studies.

In recent years, the demand for N-acetyl-N-(benzyloxy)benzamide suppliers has grown, particularly in the pharmaceutical sector. This compound is often utilized as a building block for more complex molecules, including potential therapeutic agents. Its stability under various conditions makes it suitable for high-throughput screening and medicinal chemistry applications.

One of the trending topics in organic chemistry is the development of green synthesis methods. Researchers are exploring eco-friendly approaches to produce N-acetyl-N-(benzyloxy)benzamide, reducing the environmental impact of chemical manufacturing. This aligns with the global push toward sustainable chemistry and green pharmaceuticals.

The compound's solubility and stability profile are also critical factors for its applications. N-acetyl-N-(benzyloxy)benzamide solubility in organic solvents like DMSO and ethanol makes it ideal for laboratory use. Additionally, its thermal stability ensures reliable performance in various experimental conditions.

Another area of interest is the biological activity of N-acetyl-N-(benzyloxy)benzamide. Preliminary studies suggest potential interactions with enzyme targets, sparking curiosity about its role in drug discovery. Researchers are investigating its mechanism of action to uncover new therapeutic possibilities.

For those seeking N-acetyl-N-(benzyloxy)benzamide price or buy N-acetyl-N-(benzyloxy)benzamide online, it is essential to source the compound from reputable suppliers. Quality assurance, purity standards, and analytical data (such as HPLC or NMR reports) are crucial for research and industrial applications.

In summary, N-acetyl-N-(benzyloxy)benzamide (CAS No. 22421-17-6) is a versatile compound with growing importance in pharmaceutical research and chemical synthesis. Its unique properties and potential applications make it a subject of ongoing scientific exploration. As the demand for specialized organic intermediates increases, this compound is likely to remain a key player in advanced chemistry and drug development.